Cas no 5945-53-9 (multiflorenone)

• Product Name: multiflorenone
• CAS No: 5945-53-9
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 2006597
• PubChem ID: 101596841
• Update Time: 2025-04-21

multiflorenone Chemical and Physical Properties

Names and Identifiers

• multiflorenone
• D:C-Friedo-5α-olean-7-en-3-one
• 5945-53-9
• DTXSID701266167
• (13alpha,14beta)-13-Methyl-26-norolean-7-en-3-one
• (13I+/-,14I(2))-13-Methyl-26-norolean-7-en-3-one

• Inchi： 1S/C30H48O/c1-25(2)15-16-27(5)17-18-29(7)21-9-10-22-26(3,4)24(31)12-13-28(22,6)20(21)11-14-30(29,8)23(27)19-25/h9,20,22-23H,10-19H2,1-8H3/t20-,22-,23+,27+,28+,29+,30-/m0/s1
• InChI Key： UXHCEYUOPOEVNM-YKCZWCFSSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC=C1[C@@H]2CC[C@@]2(C)[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]21C

Computed Properties

• Exact Mass: 424.370516150g/mol
• Monoisotopic Mass: 424.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids